BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Rubidium Dichromate
(Rb2Cr207)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Chromic acid (H2Cr207),rubidium
salt (1:2)

Cat. No.: B082955

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Rubidium Dichromate,
detailing its chemical identity, properties, synthesis, and key safety considerations relevant to a
scientific audience.

1. Chemical Identity

Molecular Formula: Rb2Cr207

IUPAC Name: Rubidium Dichromate[1]

Synonyms: Dirubidium dichromate, Chromic acid (H2Cr207) dirubidium salt[1][2][3]

CAS Number: 13446-73-6[1][2]
2. Physicochemical and Crystallographic Data

Rubidium dichromate is an orange-red crystalline solid.[4] It is a powerful oxidizing agent and a
confirmed carcinogen.[2][3] The compound is known to exist in multiple crystalline forms, or
polymorphs, primarily triclinic and monoclinic structures, with at least four characterized
variations.[4][5]

The tables below summarize key quantitative data for the compound.
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Table 1: General Physicochemical Properties

Property Value References
Molar Mass 386.92 g/mol [1][6]
Appearance Orange-red crystalline solid [4]

) Monoclinic: 3.021 g/cm?3
Density I [21[31[7]
Triclinic: 3.125 g/cm?3

Table 2: Water Solubility of Polymorphs ( g/100g Hz20)

Temperature Monoclinic Form Triclinic Form References
20°C 5.9 5.8 [21[3]
30°C 10.0 9.5 [21[3]
40°C 15.2 14.8 [2113]
60°C 323 324 [21[3]

Table 3: Crystallographic Data for Triclinic Rb2Cr207 (Polymorph 1)
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Parameter Value References
Space Group P [51[8]
a 13.554 A [5][8]
b 7.640 A [5][8]
c 7.735 A [5][8]
a 93.64° [5][8]
B 98.52° (5181
y 88.80° [5][8]
Cr—O (bridging) 1.78 A [5][8]
Cr-O (terminal) 1.62 A [5][8]

3. Experimental Protocols: Synthesis

Rubidium dichromate can be synthesized via several routes. A common laboratory-scale

method involves the reaction of a rubidium salt with a source of dichromate ions.

Protocol: Synthesis from Rubidium Carbonate and Chromium Trioxide

This protocol is based on the straightforward acid-base reaction between rubidium carbonate

and chromic acid (formed in situ from Cr0O3s).[3]

Materials:

¢ Rubidium Carbonate (Rb2COs)

e Chromium Trioxide (CrOs)

e Deionized Water

» Crystallizing Dish

o Stir Plate and Magnetic Stir Bar
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e pH indicator paper

Methodology:

o Preparation of Solutions: Carefully prepare a concentrated aqueous solution of Rubidium
Carbonate. In a separate beaker, cautiously dissolve a stoichiometric amount of Chromium
Trioxide in a minimal volume of deionized water. This reaction is exothermic.

e Reaction: Slowly add the Chromium Trioxide solution to the stirring Rubidium Carbonate
solution. The reaction will effervesce as CO2 gas is released.

o Reaction: Rb2COs + 2CrOs - Rb2Cr207 + CO2(Qg)

e pH Adjustment: After the addition is complete, check the pH of the solution. It should be
slightly acidic to ensure the dichromate ion is the predominant species in solution.

o Crystallization: Transfer the resulting orange-red solution to a crystallizing dish. Allow the
solvent to evaporate slowly at room temperature.

« |solation: Orange-red crystals of Rubidium Dichromate will form.[3] Isolate the crystals by
decantation or filtration, then dry them in a desiccator.

4. Visualizations: Workflow and Chemical Logic

While Rb2Cr207 is not involved in biological signaling, its synthesis and chemical behavior can
be represented in logical workflows.
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Caption: A workflow diagram illustrating the synthesis of Rubidium Dichromate.
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Caption: Logical relationship between the compound's chemistry and its toxicity.
5. Applications and Relevance
Rubidium dichromate's applications are limited and primarily confined to specialized research.

+ Chemical Intermediate: It can serve as a precursor for the synthesis of other rubidium
compounds. For example, it can be converted to rubidium chromate (Rb2CrOa4), which can
then be used to produce rubidium hydroxide, a more versatile base.[9][10]

+ Analytical Chemistry: Due to its high purity and stability, it holds potential as a primary
standard in specific volumetric analysis applications, analogous to its more common
potassium counterpart.[9]
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o Materials Science: Research has explored the synthesis of complex oxides and control of
crystal morphology using dichromate compounds, suggesting potential use in creating novel
materials.[9]

The broader applications of the rubidium element include atomic clocks, specialized glass
manufacturing, and use as a "getter" in vacuum tubes.[11][12][13]

6. Safety and Toxicology

Professionals handling this compound must be aware of its significant hazards, which are
primarily associated with the hexavalent chromium ion.

» Carcinogenicity: Rubidium dichromate is a confirmed human carcinogen (IARC Class 1).[1]

[3]
o Toxicity Profile: It is classified as a poison.[3] Exposure can lead to severe health effects.
o Nephrotoxicity: The compound is toxic to the kidneys.[1]

o Dermatotoxicity: It can cause skin burns and is a skin sensitizer, capable of inducing
allergic reactions.[1]

o Respiratory Effects: Inhalation may cause irritation and occupational asthma.[1][14]

o Exposure Limits: Occupational exposure limits for hexavalent chromium (Cr(VI)) are
extremely low, with an OSHA Permissible Exposure Limit (PEL) of 0.005 mg/m? and an
ACGIH Threshold Limit Value (TLV) of 0.0001 mg/m3.[15]

Due to these hazards, strict adherence to safety protocols, including the use of appropriate
personal protective equipment (PPE) and handling within a fume hood, is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dirubidium-dichromate
https://www.lookchem.com/ProductWholeProperty_LCPL497052.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3730311.htm
https://www.researchgate.net/publication/284322405_Crystal_structure_of_dirubidium_dichromateVI_Rb2Cr2O7_a_fourth_polymorph/fulltext/56f20efc08aee9c94cfd7c09/Crystal-structure-of-dirubidium-dichromateVI-Rb2Cr2O7-a-fourth-polymorph.pdf
https://www.researchgate.net/publication/284322405_Crystal_structure_of_dirubidium_dichromateVI_Rb2Cr2O7_a_fourth_polymorph
https://www.webqc.org/molecular-weight-of-rb2cr2o7.html
https://www.chembk.com/en/chem/RUBIDIUM%20DICHROMATE
https://cdnsciencepub.com/doi/10.1139/v70-089
https://www.benchchem.com/product/b082955
https://www.youtube.com/watch?v=mfRQxMMar3M
https://www.azom.com/article.aspx?ArticleID=6063
https://www.britannica.com/science/rubidium
https://periodic-table.rsc.org/element/37/rubidium
https://periodic-table.rsc.org/element/37/rubidium
https://www.espimetals.com/index.php/msds/698-Rubidium%20Chromate
https://haz-map.com/Agents/21661
https://www.benchchem.com/product/b082955#molecular-formula-and-iupac-name-for-rb2cr2o7
https://www.benchchem.com/product/b082955#molecular-formula-and-iupac-name-for-rb2cr2o7
https://www.benchchem.com/product/b082955#molecular-formula-and-iupac-name-for-rb2cr2o7
https://www.benchchem.com/product/b082955#molecular-formula-and-iupac-name-for-rb2cr2o7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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